Cas no 1448043-70-6 (1-(furan-2-carbonyl)-3-methanesulfonylpyrrolidine)

• Product Name: 1-(furan-2-carbonyl)-3-methanesulfonylpyrrolidine
• CAS No: 1448043-70-6
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 5998115
• PubChem ID: 71805486
• Update Time: 2025-06-30

1-(furan-2-carbonyl)-3-methanesulfonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-carbonyl)-3-methanesulfonylpyrrolidine
• furan-2-yl-(3-methylsulfonylpyrrolidin-1-yl)methanone
• 1448043-70-6
• AKOS024557927
• F6435-0302
• furan-2-yl(3-(methylsulfonyl)pyrrolidin-1-yl)methanone

• Inchi： 1S/C10H13NO4S/c1-16(13,14)8-4-5-11(7-8)10(12)9-3-2-6-15-9/h2-3,6,8H,4-5,7H2,1H3
• InChI Key： ZOIINYNNVMFIGF-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(N1CCC(S(C)(=O)=O)C1)=O

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 76Ų

Additional information on 1-(furan-2-carbonyl)-3-methanesulfonylpyrrolidine

Professional Introduction to Compound with CAS No. 1448043-70-6 and Product Name: 1-(furan-2-carbonyl)-3-methanesulfonylpyrrolidine

1-(furan-2-carbonyl)-3-methanesulfonylpyrrolidine (CAS No. 1448043-70-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for further exploration in drug development. The molecular structure of 1-(furan-2-carbonyl)-3-methanesulfonylpyrrolidine incorporates both the furan and methanesulfonyl functional groups, which are known for their diverse biological activities and potential therapeutic applications.

The furan moiety, a five-membered heterocyclic ring containing oxygen, is widely recognized for its role in various natural products and bioactive molecules. Its presence in this compound suggests potential interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes. On the other hand, the methanesulfonyl group introduces a sulfonamide moiety, which is commonly found in many pharmacologically active agents. This group is known for its ability to enhance binding affinity and metabolic stability, making it an attractive feature for drug design.

In recent years, there has been a growing interest in the development of novel compounds that can serve as scaffolds for the discovery of new drugs. 1-(furan-2-carbonyl)-3-methanesulfonylpyrrolidine fits well within this context, as its structural features offer a versatile platform for chemical modifications and derivatization. Researchers have been exploring its potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The compound’s ability to interact with multiple biological pathways makes it a promising candidate for further investigation.

One of the most intriguing aspects of 1-(furan-2-carbonyl)-3-methanesulfonylpyrrolidine is its potential role as an intermediate in the synthesis of more complex pharmacophores. The presence of both the furan and methanesulfonyl groups allows for diverse chemical transformations, enabling the creation of derivatives with tailored biological activities. For instance, modifications at the furan ring can lead to changes in electronic properties and hydrogen bonding capabilities, while alterations at the methanesulfonyl group can influence solubility and metabolic clearance.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The furan scaffold, in particular, has been extensively studied for its role in various bioactive molecules. Compounds containing this moiety have shown efficacy in treating a range of diseases, from infectious disorders to chronic conditions. Similarly, sulfonamide derivatives are well-documented for their therapeutic potential. The combination of these two functional groups in 1-(furan-2-carbonyl)-3-methanesulfonylpyrrolidine suggests that it may possess unique pharmacological properties that could be exploited for therapeutic benefit.

The chemical synthesis of 1-(furan-2-carbonyl)-3-methanesulfonylpyrrolidine involves multi-step reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework. These methods not only enhance efficiency but also allow for precise control over the structural features of the compound.

In addition to its synthetic significance, 1-(furan-2-carbonyl)-3-methanesulfonylpyrrolidine has been studied for its potential biological effects. Preliminary experiments have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For example, it has shown promise in preclinical models as a modulator of inflammatory responses and as a potential candidate for treating neurological disorders. These findings underscore the importance of continued research into this compound’s pharmacological profile.

The development of new drugs is a complex process that requires extensive characterization at both chemical and biological levels. 1-(furan-2-carbonyl)-3-methanesulfonylpyrrolidine represents an exciting opportunity for researchers to explore novel therapeutic strategies. Its unique structural features and potential biological activities make it a valuable asset in the quest for new treatments. As research progresses, further insights into its mechanisms of action and clinical potential are expected to emerge.

The integration of computational methods into drug discovery has also played a crucial role in understanding the properties of compounds like 1-(furan-2-carbonyl)-3-methanesulfonylpyrrolidine. Molecular modeling techniques allow researchers to predict how these molecules interact with biological targets at an atomic level. This information can guide the design of more effective derivatives and optimize lead compounds for clinical development.

In conclusion,1-(furan-2-carbonyl)-3-methanesulfonylpyrrolidine (CAS No. 1448043-70-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural composition, featuring both furan and methanesulfonyl moieties, positions it as an attractive scaffold for drug development. Ongoing studies continue to uncover its biological activities and synthetic utility, paving the way for innovative therapeutic solutions.